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Compound of Interest

Compound Name: 1-Bromo-3-chloro-5-nitrobenzene

Cat. No.: B1289393

For immediate reference, treat 1-Bromo-3-chloro-5-nitrobenzene as a hazardous chemical.
Proper disposal is crucial for laboratory safety and environmental protection. This guide
provides detailed procedures for the safe handling and disposal of 1-Bromo-3-chloro-5-
nitrobenzene, tailored for researchers, scientists, and drug development professionals.

Halogenated nitroaromatic compounds require careful management as hazardous waste. The
primary recommended disposal method for compounds like 1-Bromo-3-chloro-5-
nitrobenzene is incineration at a licensed hazardous waste facility.[1] Under no circumstances
should this chemical be disposed of down the drain or in regular trash.[1][2]

Key Safety and Disposal Information

While some safety data sheets may classify 1-Bromo-3-chloro-5-nitrobenzene as not
hazardous, it is best practice to handle it as a hazardous substance due to its chemical
structure and the known risks of similar halogenated nitroaromatic compounds. Information for
the closely related compound, 1-Bromo-3-nitrobenzene, is provided below as a conservative
safety measure.
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Property

Data

Chemical Name

1-Bromo-3-chloro-5-nitrobenzene

CAS Number

219817-43-3

Molecular Formula

CeH3BrCINO2

Physical Appearance

Yellow crystalline solid

Solubility

Hardly soluble in water, soluble in organic

solvents like ethanol.[3]

GHS Hazard Pictogram (Assumed)

GHSO07 (Exclamation Mark)

GHS Signal Word (Assumed)

Warning

Hazard Statements (Assumed)

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Note: Hazard information is based on structurally similar compounds as a precautionary

measure.

Experimental Protocol: Waste Disposal Procedure

This protocol outlines the step-by-step process for collecting and disposing of 1-Bromo-3-

chloro-5-nitrobenzene waste.

1. Waste Segregation and Collection:

o Solid Waste: All solid waste contaminated with 1-Bromo-3-chloro-5-nitrobenzene, such as

gloves, weighing paper, and filter paper, must be collected in a dedicated hazardous waste

container.[2]

» Liquid Waste: Solutions containing 1-Bromo-3-chloro-5-nitrobenzene should be collected

in a separate, sealed, and clearly labeled waste container.

o Compatibility: Do not mix halogenated organic waste with other waste streams like acids,

bases, or oxidizers unless you are certain of their compatibility.[1]
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2. Waste Container Management:

e Labeling: Before use, affix a hazardous waste label to the container. The label should include
the full chemical name ("1-Bromo-3-chloro-5-nitrobenzene"), concentration, and
associated hazards.[2]

o Closure: Keep the waste container securely closed except when adding waste.
e Capacity: Do not fill the container beyond 90% capacity to allow for expansion.[1]

o Storage: Store the waste container in a designated satellite accumulation area with
secondary containment.

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

o Waste material must be disposed of in accordance with all national and local regulations.
Accidental Spill Protocol

In the event of a spill, follow these procedures immediately:

o Evacuate: Clear the immediate area of all personnel.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, a lab coat, and, for larger spills, respiratory protection.

o Containment: Contain the spill using an inert absorbent material such as sand or vermiculite.

[1]

o Collection: Carefully sweep or scoop up the absorbed material and place it into a labeled
hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

e Reporting: Report the spill to your institution's EHS department.[1]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Bromo-3-chloro-5-nitrobenzene.
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Caption: Disposal workflow for 1-Bromo-3-chloro-5-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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